Cas no 1707161-17-8 (11-Deoxymogroside V)

• Product Name: 11-Deoxymogroside V
• CAS No: 1707161-17-8
• MF: C₆₀H₁₀₂O₂₈
• MW: 1271.435
• MDL: MFCD21363977
• CID: 4670927
• PubChem ID: 102236129
• Update Time: 2025-11-02

11-Deoxymogroside V Chemical and Physical Properties

Names and Identifiers

• 11-deoxymorgroside V
• (1S,4S,9β,24R)-1-{[6-O-(β-D-Glucopyranosyl)-β-D-glucopyranosyl]oxy}-25-hydroxy-9,10,14-trimethyl-4,9-cyclo-9,10-secocholest-5-en-24-yl β-D-glucopyranosyl-(1->2)-[β-D-glucopyranosyl-(1-> 6)]-β-D-glucopyranoside
• 11-Deoxymogroside V
• D84938
• 1707161-17-8
• FS-6855
• 1ST40195
• DA-59839

• MDL： MFCD21363977
• Inchi： InChI=1S/C60H102O28/c1-24(9-13-35(57(4,5)78)87-55-50(88-54-49(77)43(71)38(66)30(21-63)83-54)45(73)40(68)32(85-55)23-80-52-47(75)42(70)37(65)29(20-62)82-52)25-15-16-60(8)33-12-10-26-27(58(33,6)17-18-59(25,60)7)11-14-34(56(26,2)3)86-53-48(76)44(72)39(67)31(84-53)22-79-51-46(74)41(69)36(64)28(19-61)81-51/h10,24-25,27-55,61-78H,9,11-23H2,1-8H3
• InChI Key： FXMONPOKYCDPKD-UHFFFAOYSA-N
• SMILES： CC(CCC(OC1OC(COC2OC(CO)C(O)C(O)C2O)C(O)C(O)C1OC1OC(CO)C(O)C(O)C1O)C(C)(C)O)C1CCC2(C)C3CC=C4C(CCC(OC5OC(COC6OC(CO)C(O)C(O)C6O)C(O)C(O)C5O)C4(C)C)C3(C)CCC12C |c:53|

Computed Properties

• Exact Mass: 1270.65576259g/mol
• Monoisotopic Mass: 1270.65576259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 88
• Rotatable Bond Count: 20
• Complexity: 2320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 34
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 456Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on 11-Deoxymogroside V

Exploring 11-Deoxymogroside V (CAS No. 1707161-17-8): A High-Intensity Natural Sweetener with Health Benefits

In recent years, the demand for natural sweeteners has surged, driven by growing health consciousness and the search for sugar alternatives. Among these, 11-Deoxymogroside V (CAS No. 1707161-17-8) has emerged as a standout compound due to its exceptional sweetness and potential health benefits. Derived from the Siraitia grosvenorii plant, also known as monk fruit or luo han guo, this mogroside derivative is gaining attention in the food, beverage, and nutraceutical industries.

11-Deoxymogroside V belongs to the family of mogrosides, which are the primary bioactive compounds responsible for the sweet taste of monk fruit. With a sweetness potency estimated to be 100-250 times that of sucrose, it offers a zero-calorie alternative to sugar, making it ideal for diabetics and weight-conscious consumers. Unlike artificial sweeteners, 11-Deoxymogroside V is naturally derived, aligning with the clean-label trend that dominates modern food science.

The compound's structure features a triterpene glycoside backbone, which contributes to its stability under high temperatures and acidic conditions. This makes it suitable for use in baked goods, beverages, and even pharmaceutical formulations. Researchers have also explored its potential antioxidant and anti-inflammatory properties, linking it to broader applications in functional foods and dietary supplements.

One of the most searched questions about 11-Deoxymogroside V is: "Is 11-Deoxymogroside V safe for long-term use?" Current studies suggest that it is non-toxic and well-tolerated, with no adverse effects reported in clinical trials. Its safety profile is further supported by its historical use in traditional Chinese medicine, where monk fruit extracts have been consumed for centuries.

Another trending topic is the comparison between 11-Deoxymogroside V and other sweeteners like stevia or erythritol. While stevia is derived from the leaves of the Stevia rebaudiana plant, 11-Deoxymogroside V offers a cleaner aftertaste and higher solubility, making it a preferred choice for many formulators. Additionally, its synergistic effects with other sweeteners are being studied to optimize flavor profiles in reduced-sugar products.

The extraction and purification of 11-Deoxymogroside V involve advanced techniques such as column chromatography and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, critical for industrial applications. As sustainability becomes a key concern, researchers are also exploring eco-friendly extraction methods to minimize environmental impact.

In the context of the global sugar reduction movement, 11-Deoxymogroside V is poised to play a pivotal role. Regulatory bodies like the FDA and EFSA have granted it Generally Recognized As Safe (GRAS) status, further boosting its market potential. With the rise of keto and low-carb diets, this compound is increasingly featured in products labeled as "diabetic-friendly" or "keto-approved."

Looking ahead, innovations in biotechnological synthesis of 11-Deoxymogroside V could revolutionize its production. Scientists are investigating microbial fermentation as a scalable alternative to plant extraction, which could address supply chain challenges and reduce costs. Such advancements align with the broader shift toward sustainable and efficient ingredient sourcing.

In summary, 11-Deoxymogroside V (CAS No. 1707161-17-8) represents a cutting-edge solution in the quest for healthier sweeteners. Its natural origin, impressive sweetness, and functional benefits make it a versatile ingredient for the future of food and wellness. As consumer preferences continue to evolve, this compound is likely to remain at the forefront of nutritional innovation.